Cas no 2171848-17-0 (2-1-(2-ethoxyethyl)-5-propyl-1H-1,2,3-triazol-4-ylacetamide)

• Product Name: 2-1-(2-ethoxyethyl)-5-propyl-1H-1,2,3-triazol-4-ylacetamide
• CAS No: 2171848-17-0
• MF: C₁₁H₂₀N₄O₂
• MW: 240.302102088928
• CID: 6190677
• PubChem ID: 165786241
• Update Time: 2025-05-19

2-1-(2-ethoxyethyl)-5-propyl-1H-1,2,3-triazol-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-ethoxyethyl)-5-propyl-1H-1,2,3-triazol-4-ylacetamide
• EN300-1597381
• 2-[1-(2-ethoxyethyl)-5-propyl-1H-1,2,3-triazol-4-yl]acetamide
• 2171848-17-0

• Inchi： 1S/C11H20N4O2/c1-3-5-10-9(8-11(12)16)13-14-15(10)6-7-17-4-2/h3-8H2,1-2H3,(H2,12,16)
• InChI Key： KXPOWPGXESDOKU-UHFFFAOYSA-N
• SMILES： O(CC)CCN1C(=C(CC(N)=O)N=N1)CCC

Computed Properties

• Exact Mass: 240.15862589g/mol
• Monoisotopic Mass: 240.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 83Ų

Additional information on 2-1-(2-ethoxyethyl)-5-propyl-1H-1,2,3-triazol-4-ylacetamide

Professional Introduction to Compound with CAS No. 2171848-17-0 and Product Name: 2-1-(2-ethoxyethyl)-5-propyl-1H-1,2,3-triazol-4-ylacetamide

The compound with the CAS number 2171848-17-0 and the product name 2-1-(2-ethoxyethyl)-5-propyl-1H-1,2,3-triazol-4-ylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities. The structure of this molecule incorporates a triazole ring, which is a key pharmacophore known for its role in various therapeutic applications. The presence of an acetamide moiety and an ethoxyethyl side chain further enhances its complexity and functionality, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The triazole derivative mentioned here has shown promise in preclinical studies due to its ability to interact with specific targets in biological systems. Specifically, the 5-propyl substituent in the molecule may contribute to its binding affinity and selectivity, which are critical factors in drug design. This compound's potential to act as an inhibitor or modulator of key enzymes and receptors has made it a subject of intense research.

One of the most compelling aspects of this compound is its structural diversity, which allows for a wide range of possible modifications. Researchers have been exploring various synthetic pathways to optimize its pharmacokinetic properties. The acetamide group is particularly interesting as it can serve as a hinge region for designing molecules that interact with proteins in complex ways. This feature is especially valuable in the development of drugs that require precise targeting to achieve therapeutic efficacy.

Recent advancements in computational chemistry have enabled scientists to predict the biological activity of this compound with greater accuracy. Molecular docking studies have suggested that it may interact with proteins involved in cell signaling pathways, potentially leading to new treatments for diseases that are currently difficult to manage. The ethoxyethyl side chain, while seemingly simple, plays a crucial role in determining the compound's solubility and bioavailability, which are essential factors for any drug candidate.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Modern synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of the molecule efficiently. These methods not only improve the efficiency of the synthesis but also minimize waste, aligning with the principles of green chemistry.

From a regulatory perspective, compounds like this one must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. The regulatory agencies worldwide have stringent guidelines that must be followed during the development process. This includes comprehensive toxicological studies to assess potential side effects and pharmacokinetic evaluations to determine how the compound is absorbed, distributed, metabolized, and excreted by the body.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and veterinary medicine due to its structural similarity to other compounds that have shown efficacy in these fields. Additionally, its unique chemical properties make it an attractive candidate for use in material science applications where specific molecular interactions are required.

In conclusion, the compound with CAS number 2171848-17-0 and product name 2-1-(2-ethoxyethyl)-5-propyl-1H-1,2,3-triazol-4-ylacetamide represents a significant advancement in pharmaceutical chemistry. Its complex structure and diverse functional groups make it a promising candidate for further research into various therapeutic applications. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in the development of new treatments for diseases affecting humanity.